Cas no 1336176-78-3 (3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL)

• Product Name: 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL
• CAS No: 1336176-78-3
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5582003
• PubChem ID: 130739529
• Update Time: 2025-06-13

3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL Chemical and Physical Properties

Names and Identifiers

• 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL
• Benzenepropanol, γ-amino-2-chloro-3-hydroxy-, (γR)-
• 1336176-78-3
• N14749

• Inchi： 1S/C9H12ClNO2/c10-9-6(7(11)4-5-12)2-1-3-8(9)13/h1-3,7,12-13H,4-5,11H2/t7-/m1/s1
• InChI Key： MGTSXNZQVVWGJU-SSDOTTSWSA-N
• SMILES： ClC1C(=CC=CC=1[C@@H](CCO)N)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 391.5±37.0 °C(Predicted)
• pka: 8.03±0.10(Predicted)

Additional information on 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL

Research Brief on 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL (CAS: 1336176-78-3): Recent Advances and Applications

3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL (CAS: 1336176-78-3) is a chiral compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties and potential clinical applications.

Recent synthetic approaches to 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL have emphasized enantioselective methods to ensure high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) described an optimized catalytic asymmetric synthesis route, achieving an enantiomeric excess of >99%. This advancement is critical for the compound's application in chiral drug development, where stereochemical purity is paramount for efficacy and safety.

In terms of biological activity, 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL has shown promising results as an inhibitor of tyrosine kinase enzymes, which are often implicated in cancer progression. Preclinical studies using in vitro and in vivo models demonstrated its ability to selectively inhibit aberrant signaling pathways in non-small cell lung cancer (NSCLC) cells, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization in oncology drug discovery.

Additionally, the compound's unique structural features, including the chlorophenol moiety and the amino-hydroxypropyl side chain, have been explored for their role in binding to biological targets. Molecular docking studies revealed strong interactions with the ATP-binding sites of certain kinases, providing a rationale for its inhibitory activity. Further structural-activity relationship (SAR) studies are underway to elucidate the contributions of specific functional groups to its pharmacological profile.

Beyond its anticancer potential, 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL has also been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in reducing pro-inflammatory cytokine production in macrophage cells, suggesting applications in treating chronic inflammatory diseases such as rheumatoid arthritis. The compound's dual functionality as both a kinase inhibitor and an anti-inflammatory agent makes it a versatile candidate for multifactorial therapeutic approaches.

In conclusion, 3-((1R)-1-AMINO-3-HYDROXYPROPYL)-2-CHLOROPHENOL (CAS: 1336176-78-3) represents a promising scaffold in medicinal chemistry, with demonstrated activities in oncology and inflammation. Continued research into its mechanism of action, pharmacokinetics, and toxicology will be essential to advance its development toward clinical trials. The compound's enantioselective synthesis and targeted biological effects underscore its potential as a valuable tool in drug discovery and therapeutic innovation.